Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

saxagliptin hydrate ChEBI ID 71271

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Saxagliptin Hydrate

CAS No.: 945667-22-1

Cat. No.: S549034

Chemical and Regulatory Profile

The table below summarizes the core identification and chemical data for saxagliptin hydrate from

authoritative chemical databases.

Property Description

IUPAC Name (1S,3S,5S)-2-[(2S)-2-amino-2-(3-hydroxyadamantan-1-yl)acetyl]-2-
azabicyclo[3.1.0]hexane-3-carbonitrile—water (1/1) [1]

Molecular C18H25N302-H20 (C1sH27N303) [1] [2]
Formula

Average Mass 333.43 g/mol [3] [4] [2]

CAS Registry 945667-22-1 [1] [3] [2]

Number

Brand Name Onglyza [1] [4]

UNII 9GB927LAJW [5]

Biochemical Activity and Potency
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Saxagliptin hydrate functions as a potent, selective, reversible, and competitive inhibitor of dipeptidyl
peptidase-4 (DPP-4). The following table consolidates quantitative data on its potency from multiple

commercial and research sources.

Notes /
Parameter Value

Source
Human DPP-IVKi 0.9 nM [6] [2]
DPP-4 Ki 0.6-1.3nM Range

reported [3]
DPP-4 ICso 26 nM [4]

In Vivo Efficacy 87% plasma DPP-IV inhibition 0.5-4h post 4 ymol/kg oral dose
(Rats) (6] [2]

Therapeutic Plasma glucose clearance (28%, 43%, 61%) post 0.3, 1.0, 3.0
Efficacy pmol/kg p.o. in Zucker fa/fa rats [6] [2]

In Vitro Experimental Protocols

The following methodological details are primarily adapted from studies using INS-1 832/13 cells (a rat

insulinoma cell line) and other cell models [3] [4].

Cell Proliferation Assay [3]

e Cell Line: INS-1 832/13 cells (a pancreatic beta-cell line).
e Procedure:
o Treat cells with a concentration of 100 nM saxagliptin hydrate.
o Incubate for 48 hours.
o Measure (-cell proliferation using a standard assay (e.g., MTT, BrdU, or cell counting).
¢ Key Findings: Treatment significantly induced (-cell proliferation. It also increased levels of p-AKT
and active -catenin, paralleled by an increase in c-myc and cyclin D1 protein expression.
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Western Blot Analysis [3]

e Cell Line: INS-1 832/13 cells.
e Procedure:
o Treat cells with 100 nM saxagliptin hydrate.
o Incubate for 48 hours.
o Lyse cells and isolate proteins.
o Separate proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against p-
AKT, active B-catenin, c-myc, and cyclin D1.
¢ Key Findings: Confirmed the upregulation of these key proteins in the proliferation signaling
pathway.

Additional In Vitro Model (Marrow Stromal Cells) [4]

e Cell Lines: Marrow stromal cells (MSC) and MC3T3EL osteoblast-like cells.
e Procedure:
o Serum-starve sub-confluent cells overnight.
o Incubate with 1.5 or 15 yM saxagliptin in the presence of growth stimulants (1% FBS, 5 ng/mL
insulin, or 10-8 M IGF1).
o For cell proliferation effects, incubate for 24 hours.
o For signal transduction effects (e.g., ERK phosphorylation), incubate for 1 hour.
¢ Key Findings: Saxagliptin inhibited FBS-, insulin-, and IGF1-induced ERK phosphorylation and cell
proliferation. It also inhibited osteoblast differentiation markers (Runx2, osteocalcin) and increased
PPAR-y expression.

In Vivo Experimental Protocols

Animal Model for Diabetes Research [3]

e Animal Model: High-fat diet/streptozotocin-induced diabetic rats.
e Dosage & Administration: 1 mgl/kg, orally administered for 12 weeks.
e Evaluation:
o Hyperglycemic Clamp: Assessed improvement in pancreatic insulin secretion capacity.
o Histological Analysis: Measured the increased -cell to a-cell area ratio in pancreatic islets.
¢ Key Findings: Significant improvement in the pancreas's insulin secretion capacity and increased 3-
cell mass.

© 2026 Smolecule. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/saxagliptin-hydrate.html?srsltid=AfmBOooBUWiRIMeLpvEAudBluhO75RqMOsE9zAG-HwJ49yNFgEbrdv2m
https://www.smolecule.com/products/s549034?utm_src=pdf-body
https://www.selleckchem.com/products/saxagliptin-hydrate.html
https://www.medchemexpress.com/saxagliptin-hydrate.html?srsltid=AfmBOooBUWiRIMeLpvEAudBluhO75RqMOsE9zAG-HwJ49yNFgEbrdv2m
https://www.smolecule.com/products/s549034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Animal Model for Vascular Function [4]

e Animal Model: db/db mice (a model of type 2 diabetes).

e Dosage & Administration: 0.1 mg/kg, orally administered.

e Evaluation: Focused on vascular effects.

¢ Key Findings: Saxagliptin reversed vascular hypertrophic remodeling and improved nitric oxide (NO)
availability by reducing oxidative stress and the action of vasoconstrictors.

Pharmacodynamic Study [6] [2]

Animal Model: Han-Wistar rats.
Dosage & Administration: 1 mgl/kg and 10 mg/kg, single oral dose.

Evaluation: Measured the inhibition of plasma DPP-4 activity over time.

¢ Key Findings:
o 1 mglkg: Produced ~70% inhibition at 7 hours post-dose, with ~20% inhibition remaining at 24
hours.
o 10 mglkg: Produced ~90% inhibition at 7 hours post-dose, with ~70% inhibition remaining at 24
hours.

Clinical and Safety Profile

For researchers involved in translational studies, awareness of the clinical safety profile is essential. The

following table lists the observed side effects associated with saxagliptin hydrate in clinical use [7].

Serious (Require Immediate

Common Moderate . .
Medical Attention)
Headache Hypoglycemia (especially with combo Pancreatitis (severe, persistent
therapy) abdominal pain)
Upper respiratory Gastrointestinal issues (abdominal Heart Failure (shortness of breath,
tract infection pain, nausea, diarrhea) swelling, weight gain)
Urinary tract infection ~ Skin reactions (rash, itching) Severe allergic reactions (swelling,

difficulty breathing)
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Practical Research and Handling Information

Solubility and Storage [6] [3] [4]

e Appearance: White to off-white powder [3].
¢ Solubility:
o DMSO: 66 mg/mL (197.94 mM) [4] or 100 mg/mL (299.91 mM) [3]. Note that moisture-
absorbing DMSO can reduce solubility.
o Water: ~1-2 mg/mL [4] [2].
e Storage: Store at -20°C, protected from light, and preferably under an inert atmosphere like nitrogen

[3].

In Vivo Formulation Preparation (Example) [3]

One recommended method for preparing a dosing solution for animal studies is as follows:

¢ Prepare Stock Solution: Dissolve the compound in DMSO to a high concentration (e.g., 25 mg/mL).
¢ Mix with Excipients: Take 100 pL of the stock solution and add it to 400 pL of PEG300. Mix evenly.
e Add Surfactant: Add 50 pL of Tween-80 and mix evenly.

¢ Dilute to Volume: Add 450 pL of saline to adjust the volume to 1 mL. Mix until clear. This protocol

yields a clear solution with a final saxagliptin concentration of approximately 2.5 mg/mL.

Signaling Pathway Visualization

The diagram below outlines the proposed molecular mechanism by which saxagliptin hydrate promotes [3-

cell proliferation, based on in vitro findings [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved.

6/8 Tech Support


https://www.smolecule.com/products/s549034?utm_src=pdf-body-img
https://www.smolecule.com/products/s549034?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s549034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

1. CHEBI:71271 - saxagliptin hydrate [ebi.ac.uk]

2. Saxagliptin hydrate | 945667-22-1 [chemicalbook.com]

3. Saxagliptin hydrate (BMS-477118 hydrate) | DPP-4 Inhibitor [medchemexpress.com]
4. Saxagliptin hydrate | DPP inhibitor | Mechanism [selleckchem.com]

5. UNII - 9GB927LAJW [precision.fda.gov]

6. Saxagliptin hydrate 298% (HPLC) [sigmaaldrich.com]

7. What are the side effects of Saxagliptin Hydrate? [synapse.patsnap.com]
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PDF]. Available at: [https://www.smolecule.com/products/b549034#saxagliptin-hydrate-chebi-id-
71271]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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